3-(5-Nitrofuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one
Overview
Description
3-(5-Nitrofuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one, also known as Nitrofurazone, is a nitrofuran derivative that has been widely used in the field of scientific research. Nitrofurazone is a yellowish-orange crystalline powder that is soluble in water, ethanol, and ether. It has been used as an antibacterial, antifungal, and antiprotozoal agent due to its broad-spectrum activity against various microorganisms.
Scientific Research Applications
Antibacterial and Antituberculosis Activity :
- Synthesized derivatives of 3-(5-Nitrofuran-2-yl)prop-2-en-1-one showed potent antibacterial and antituberculosis properties. For instance, certain derivatives demonstrated significant inhibition against Mycobacterium tuberculosis, with one compound being notably more potent than standard antituberculosis drugs like isoniazid and rifampicin (Agre et al., 2020).
Dual Inhibitors of Inflammation and Tuberculosis :
- A series of sulfur cross-linked derivatives incorporating 3-(5-Nitrofuran-2-yl)prop-2-en-1-one were synthesized and studied as dual inhibitors for multidrug-resistant tuberculosis and inflammation. These derivatives exhibited excellent anti-inflammatory activity and significant anti-tuberculosis activity (Turukarabettu et al., 2019).
Photophysical Properties :
- The effects of solvent polarity on the photophysical properties of certain chalcone derivatives, including compounds similar to 3-(5-Nitrofuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one, were investigated, revealing significant solvatochromic effects due to intramolecular charge transfer interactions (Kumari et al., 2017).
Synthesis and Characterization :
- Various studies have focused on the synthesis and characterization of derivatives and related compounds, highlighting their potential in chemical research and applications. For instance, the synthesis of geminally activated nitro dienes related to the compound has been explored (Baichurin et al., 2019).
properties
IUPAC Name |
(E)-3-(5-nitrofuran-2-yl)-1-thiophen-2-ylprop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO4S/c13-9(10-2-1-7-17-10)5-3-8-4-6-11(16-8)12(14)15/h1-7H/b5-3+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCJXHQDDCKSBAU-HWKANZROSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)C=CC2=CC=C(O2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)C(=O)/C=C/C2=CC=C(O2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Nitrofuran-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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